Cas no 3211-59-4 (trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid)

trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid structure
3211-59-4 structure
Product Name:trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid
CAS No:3211-59-4
MF:C8H12O4
MW:172.178483009338
CID:1449307
PubChem ID:12313582
Update Time:2025-04-20

trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclobutanedicarboxylic acid, 2,2-dimethyl-, (1R,3R)-rel-
    • trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid
    • 3211-59-4
    • trans-2,2-dimethylcyclobutane-1,3-dicarboxylicacid
    • InChI=1/C8H12O4/c1-8(2)4(6(9)10)3-5(8)7(11)12/h4-5H,3H2,1-2H3,(H,9,10)(H,11,12)
    • KLGKVMMWRDYKJM-RFZPGFLSSA-
    • 1,3-Cyclobutanedicarboxylic acid, 2,2-dimethyl-
    • norpinic acid (trans)
    • Inchi: 1S/C8H12O4/c1-8(2)4(6(9)10)3-5(8)7(11)12/h4-5H,3H2,1-2H3,(H,9,10)(H,11,12)/t4-,5-/m0/s1
    • InChI Key: KLGKVMMWRDYKJM-WHFBIAKZSA-N
    • SMILES: OC([C@@H]1C[C@@H](C(=O)O)C1(C)C)=O

Computed Properties

  • Exact Mass: 172.07355886g/mol
  • Monoisotopic Mass: 172.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 74.6Ų

trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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